Cas no 2004522-96-5 (Methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate)
Methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2004522-96-5
- methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate
- EN300-700242
- Methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate
-
- Inchi: 1S/C12H20O3/c1-12(10(15-12)11(13)14-2)8-9-6-4-3-5-7-9/h9-10H,3-8H2,1-2H3
- InChI Key: VERZOYOFUSGDSP-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)C1(C)CC1CCCCC1
Computed Properties
- Exact Mass: 212.14124450g/mol
- Monoisotopic Mass: 212.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 38.8Ų
Methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-700242-1.0g |
methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate |
2004522-96-5 | 1g |
$0.0 | 2023-06-07 |
Methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on Methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate
Methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate (CAS No. 2004522-96-5): A Comprehensive Overview
Methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate, identified by its CAS number 2004522-96-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a oxirane (epoxide) ring substituted with a cyclohexylmethyl group and a methyl group at the 3-position, exhibits unique structural and chemical properties that make it a valuable candidate for various applications.
The oxirane moiety is particularly noteworthy due to its strained three-membered ring structure, which makes it highly reactive in chemical transformations. This reactivity is exploited in numerous synthetic pathways, where the epoxide ring can undergo nucleophilic opening to form new carbon-carbon or carbon-nitrogen bonds. Such transformations are fundamental in the synthesis of complex molecules, including pharmaceuticals and agrochemicals.
In recent years, there has been growing interest in the development of novel methodologies for the functionalization of oxiranes. One particularly promising approach involves the use of transition metal-catalyzed reactions, which can facilitate the selective opening of the epoxide ring under mild conditions. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups into the oxirane framework, thereby expanding its synthetic utility.
The presence of the cyclohexylmethyl group in Methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate adds another layer of complexity to its chemical behavior. This bulky substituent can influence both the electronic and steric properties of the molecule, making it a versatile building block for designing molecules with specific interactions. For example, such substituents can be used to modulate solubility, binding affinity, and metabolic stability in drug candidates.
Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The combination of a reactive oxirane ring and a sterically hindered alkyl group provides a unique scaffold for drug discovery. Researchers have explored its utility as an intermediate in the synthesis of protease inhibitors, which are crucial in treating various diseases, including cancer and infectious disorders. The ability to introduce diverse pharmacophores through nucleophilic opening of the epoxide ring makes this compound a valuable tool in medicinal chemistry.
The synthesis of Methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate involves multi-step organic transformations that showcase modern synthetic strategies. One common approach involves the reaction of cyclohexanone with methanol in the presence of an acid catalyst to form methyl cyclohexanone carbonate, which is then subjected to epoxidation using peracids such as meta-chloroperbenzoic acid (mCPBA). The resulting epoxide can be further functionalized by nucleophilic attack to introduce additional substituents.
The use of computational methods has also played a significant role in understanding the reactivity and properties of this compound. Molecular modeling techniques have been employed to predict how different substituents affect the electronic structure and conformational preferences of Methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate. These insights have guided experimental efforts and led to more efficient synthetic routes.
In addition to its pharmaceutical applications, Methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate has shown promise in materials science. The unique reactivity of its oxirane ring allows for its incorporation into polymers and coatings that exhibit enhanced durability and functionality. For example, it has been used to create cross-linked networks with tailored mechanical properties, which are useful in applications ranging from adhesives to advanced composites.
The environmental impact of using Methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate as a building block has also been examined. Studies have focused on developing green chemistry approaches that minimize waste and reduce energy consumption during synthesis. For instance, catalytic methods that employ recyclable catalysts or solvent-free reactions have been explored as alternatives to traditional synthetic protocols.
In conclusion, Methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate (CAS No. 2004522-96-5) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its reactivity allows for diverse functionalization strategies. As research continues to uncover new methodologies for utilizing this compound, its importance in both academic and industrial settings is likely to grow further.
2004522-96-5 (Methyl 3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)